molecular formula C11H15NO5 B8614915 1-(2-Methoxy-4-nitrophenoxy)-2-methylpropan-2-ol

1-(2-Methoxy-4-nitrophenoxy)-2-methylpropan-2-ol

Cat. No.: B8614915
M. Wt: 241.24 g/mol
InChI Key: MHJUUHFFFBOCRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Methoxy-4-nitrophenoxy)-2-methylpropan-2-ol is a useful research compound. Its molecular formula is C11H15NO5 and its molecular weight is 241.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15NO5

Molecular Weight

241.24 g/mol

IUPAC Name

1-(2-methoxy-4-nitrophenoxy)-2-methylpropan-2-ol

InChI

InChI=1S/C11H15NO5/c1-11(2,13)7-17-9-5-4-8(12(14)15)6-10(9)16-3/h4-6,13H,7H2,1-3H3

InChI Key

MHJUUHFFFBOCRL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(COC1=C(C=C(C=C1)[N+](=O)[O-])OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A steel bomb, fitted with an internal thermocouple, pressure gauge and safety release valve rated at 3000 psi, with ˜55 mL capacity was charged with the potassium salt of 2-methoxy-4-nitrophenol (6 g, 29 mmol), NaH2PO4 (3.3 g, 27.7 mmol), isobutylene oxide (2.8 g, 35 mmol) and 30 mL of 15% H2O/MeCN. The sealed bomb was heated at 170° C. for three hr. Following cooling, HPLC revealed all starting phenol had been converted to product. The biphasic solution was concentrated using a rotary evaporator before being partitioned between CH2Cl2 and H2O. The aqueous phase was extracted 3× with CH2Cl2; the combined CH2Cl2 fractions were washed 3× with aq KHCO3/K2CO3 and once with H2O. After drying over Na2SO4, concentration under vacuum yielded 6.9 g of desired product as a tan solid.
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